Cas no 331970-88-8 (2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine)

• Product Name: 2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine
• CAS No: 331970-88-8
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• MDL: MFCD01135673
• CID: 917693
• PubChem ID: 2055766
• Update Time: 2025-10-21

2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine
• [2-(3,4-DIMETHOXY-PHENYL)-ETHYL]-PYRIDIN-4-YLMETHYL-AMINE
• 2-(2'-N-BOC-HYDRAZINO)BENZOIC ACID
• HMS2495J10
• N-(3,4-DIMETHOXYPHENETHYL)-N-(4-PYRIDYLMETHYL)AMINE
• MFCD01135673
• MLS000525882
• [2-(3,4-dimethoxyphenyl)ethyl](pyridin-4-ylmethyl)amine
• AKOS000231546
• 2-(3,4-Dimethoxyphenyl)-N-(4-pyridinylmethyl)ethanamine
• DTXSID30366060
• STK145819
• DB-258426
• (2-(3,4-dimethoxyphenyl)ethyl)pyridin-4-ylmethylamine
• SMR000116356
• 331970-88-8
• CCG-113402
• Z57461840
• [2-(3,4-Dimethoxy-phenyl)-ethyl ]-pyridin-4-ylmethyl-amine
• CHEMBL1379234
• AB00087606-01

• MDL： MFCD01135673
• Inchi： 1S/C16H20N2O2/c1-19-15-4-3-13(11-16(15)20-2)5-10-18-12-14-6-8-17-9-7-14/h3-4,6-9,11,18H,5,10,12H2,1-2H3
• InChI Key： GIEPYANIVMIXIM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNCC1C=CN=CC=1)OC

Computed Properties

• Exact Mass: 272.15200
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.38000
• LogP: 2.82200

2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine

Comprehensive Overview of 2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine (CAS No. 331970-88-8)

2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine, with the CAS number 331970-88-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a dimethoxyphenyl group and a pyridinylmethyl moiety, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its possible role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and drug discovery.

The compound's chemical name and CAS registry number are frequently searched in academic databases and commercial chemical catalogs, reflecting its relevance in both industrial and academic settings. Its structural analogs are often explored for their bioactivity, particularly in targeting receptors associated with neurological disorders. This aligns with the growing public interest in mental health and cognitive enhancement, topics that dominate health-related searches online.

From a synthetic perspective, 2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine is synthesized through multi-step organic reactions, often involving reductive amination or nucleophilic substitution. The presence of methoxy groups and a pyridine ring contributes to its solubility and reactivity profile, which are critical for formulation in drug development. Recent publications highlight its potential as a scaffold for designing novel therapeutics, a hot topic in AI-driven drug discovery platforms.

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Analytical characterization of 331970-88-8 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity and structural verification. These methods are standard in quality control protocols, a critical aspect for laboratories and manufacturers. The compound's stability under various conditions is also a key consideration, especially for long-term storage and transportation, which ties into broader logistical discussions in the chemical industry.

Given its structural features, 2-(3,4-Dimethoxyphenyl)-N-(pyridin-4-ylmethyl)ethanamine is often compared to other arylalkylamine derivatives, a class of compounds known for their diverse pharmacological effects. This comparison is particularly relevant in forums and research papers discussing structure-activity relationships (SAR), a niche yet highly engaged topic among chemists and pharmacologists. The compound's potential interactions with enzymes or receptors are also a focus of computational modeling studies, leveraging AI and machine learning tools to predict bioactivity.

In summary, CAS 331970-88-8 represents a compelling case study in modern chemical research, bridging gaps between synthetic chemistry, drug development, and computational analysis. Its popularity in search engines and academic circles underscores its importance, while its structural versatility keeps it at the forefront of innovation in organic and medicinal chemistry.